Cas no 2640552-42-5 (trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride)

• Product Name: trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride
• CAS No: 2640552-42-5
• MDL: MFCD34169181
• CID: 5088655
• Update Time: 2025-08-05

trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride

• MDL： MFCD34169181

Additional information on trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride

trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride: A Comprehensive Overview

The compound with CAS No 2640552-42-5, known as trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride, is a significant molecule in the field of organic chemistry and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and features two carboxylic acid groups at the 3 and 4 positions. The diethyl ester form and the hydrochloride salt make this compound unique in terms of its chemical properties and potential applications.

Recent studies have highlighted the importance of trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride in various research areas. For instance, researchers have explored its role in the synthesis of advanced polymers and its potential as a precursor for bioactive materials. The molecule's structure allows for versatile functionalization, making it a valuable building block in organic synthesis.

The synthesis of trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride involves a series of well-established organic reactions. Starting from pyrrolidine, the introduction of carboxylic acid groups is typically achieved through oxidation or substitution reactions. The conversion to the diethyl ester form enhances the compound's solubility and reactivity, making it more amenable to further chemical transformations. The formation of the hydrochloride salt ensures stability and facilitates purification processes.

From a chemical standpoint, trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride exhibits interesting properties. Its nitrogen-containing ring contributes to its ability to form hydrogen bonds, which is crucial for its interactions with other molecules. The carboxylic acid groups can participate in various reactions, such as esterification or amidation, enabling the creation of more complex structures. Additionally, the molecule's stereochemistry plays a critical role in its reactivity and biological activity.

Recent advancements in materials science have led to the exploration of this compound as a precursor for high-performance polymers. For example, researchers have utilized it in the synthesis of polyesters with enhanced mechanical properties. The ability to tune the polymer's structure by modifying the side chains derived from this compound has opened new avenues for applications in packaging materials and biomedical devices.

In the field of drug delivery systems, trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride has shown promise as a carrier for bioactive molecules. Its ability to form stable complexes with drugs or proteins makes it an attractive candidate for targeted drug delivery systems. Furthermore, its biocompatibility has been validated in preliminary studies, suggesting its potential use in medical applications.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices. Recent findings indicate that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint.

In conclusion, trans-Pyrrolidine-3,4-dicarboxylic acid diethyl ester hydrochloride (CAS No 2640552-42-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potentials for this molecule, it is poised to play an increasingly important role in both academic and industrial settings.